5-Bromo-2,3-difluorobenzyl amine
Overview
Description
“5-Bromo-2,3-difluorobenzyl amine” is a chemical compound . It is used for experimental and research purposes . It is also used in the synthesis of various other compounds .
Synthesis Analysis
The synthesis of “5-Bromo-2,3-difluorobenzyl amine” and similar compounds often involves reactions such as the Ugi four-component condensation reaction and the Suzuki Cross-Coupling Reaction .Molecular Structure Analysis
The molecular structure of “5-Bromo-2,3-difluorobenzyl amine” can be determined using various techniques such as X-ray powder diffraction analysis .Chemical Reactions Analysis
Reactions at the benzylic position are very important for synthesis problems . The free radical bromination of alkyl benzenes is one such reaction .Physical And Chemical Properties Analysis
“5-Bromo-2,3-difluorobenzyl amine” is a crystalline compound . It is stable up to 290 °C with two-step degradation .Scientific Research Applications
Antiparasitic Drug Research
- Field : Medical and Pharmaceutical Research
- Application : The compound “5-Bromo-2,3-difluorobenzyl amine” is used in the synthesis of a new antiparasitic drug known as GQ-238 . This drug has shown promising results against parasites like Schistosoma mansoni and Trypanosoma cruzi .
- Method : The compound is synthesized and then characterized using spectroscopic and thermoanalytical techniques . It’s then tested for its antiparasitic activity in vitro .
Industrial Testing
- Field : Industrial Chemical Testing
- Application : “5-Bromo-2,3-difluorobenzyl amine” is used in industrial testing applications .
- Method : The specific methods of application in industrial testing are not detailed in the source .
- Results : The outcomes of these industrial tests are not provided in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
(5-bromo-2,3-difluorophenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF2N/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2H,3,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXMVBKWCJOEYTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CN)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2,3-difluorobenzyl amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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